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Compound of Interest

Compound Name: N-Butyl-p-toluenesulfonamide

Cat. No.: B159962

An In-depth Technical Guide to N-Butyl-p-
toluenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of
N-Butyl-p-toluenesulfonamide, tailored for a scientific audience. It includes key data,
experimental protocols, and visual diagrams to facilitate understanding and application in a
research and development context.

Chemical Identity and Structure

N-Butyl-p-toluenesulfonamide is a chemical compound belonging to the sulfonamide class.
Its structure consists of a p-toluenesulfonyl group (tosyl group) bonded to the nitrogen atom of
an n-butylamine. This structure imparts specific chemical characteristics relevant to its use as a
plasticizer and in chemical synthesis.

Chemical Identifiers

A comprehensive list of identifiers is crucial for accurate sourcing and regulatory compliance.
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Identifier Value Citation
N-butyl-4-

IUPAC Name _ [1]
methylbenzenesulfonamide

CAS Number 1907-65-9 [1]12]

Molecular Formula C11H17NO2S [1112][3]

Molecular Weight 227.33 g/mol [1112]

EC Number 217-612-0 [1]

PubChem CID 61285 [1]
CCCCNS(=0)

SMILES [1]I3]
(=O)C1=CC=C(C=C1)C
RQUXYBHREKXNKT-

InChlKey [11[3]

UHFFFAOYSA-N

Structural Diagram

The following diagram illustrates the key functional groups within the N-Butyl-p-

toluenesulfonamide molecule.
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Diagram 1: Key functional groups of N-Butyl-p-toluenesulfonamide.

Physical and Chemical Properties

The physical and chemical properties determine the compound's behavior under various

conditions and its suitability for different applications.

Physical Properties
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Property Value Citation
White to light yellow powder or

Appearance [4]
crystals

Melting Point 40.0to0 44.0 °C [4]

Water Solubility Insoluble [5]

Density/Specific Gravity 1.120 g/cm3 [5]

Chemical Properties

Property Value Citation
] N Stable under normal
Chemical Stability - [6]
conditions.

Forms Carbon monoxide (CO),
- Carbon dioxide (C0O2), and
Hazardous Decomposition ] [5]
Sulfur oxides upon

combustion.

Purity (Typical) >98.0% (HPLC) [4]

Experimental Protocols

Detailed methodologies are essential for the replication of results and validation of properties.

Protocol for Melting Point Determination

The melting point is a critical indicator of purity.[7][8] A sharp melting range typically signifies a
high-purity compound.[7]

Objective: To determine the melting point range of N-Butyl-p-toluenesulfonamide.
Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

» Capillary tubes (sealed at one end)[9][10]
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e Thermometer[7]

e Spatula

e Mortar and pestle

Procedure:

Sample Preparation: Finely powder a small amount of the crystalline N-Butyl-p-
toluenesulfonamide using a mortar and pestle.[7]

e Capillary Loading: Pack the powdered sample into the open end of a capillary tube to a
height of 1-2 mm by tapping the sealed end gently on a hard surface.[9][10]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus. Ensure the sample is level with the middle of the thermometer bulb.[7]

e Heating: Begin heating the apparatus. For an initial determination, a rapid heating rate can
be used to find an approximate melting point. For an accurate measurement, repeat the
process with a fresh sample, heating slowly at a rate of 1-2°C per minute as the temperature
approaches the expected melting point.[7]

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(T1) and the temperature at which the entire sample has completely liquefied (T2).[8][10] The
melting point is reported as the range T1-T2.
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Diagram 2: Workflow for melting point determination.
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Protocol for Solubility Determination

This protocol provides a qualitative and semi-quantitative method for assessing solubility in
various solvents.

Objective: To determine the solubility of N-Butyl-p-toluenesulfonamide in a given solvent
(e.g., water, ethanol).

Apparatus:

Small test tubes and rack

Vortex mixer or sonicator[11]

Graduated pipettes or burette[12]

Analytical balance
Procedure:

e Preparation: Weigh approximately 25 mg of N-Butyl-p-toluenesulfonamide and place it into
a clean, dry test tube.[13]

e Solvent Addition: Add the chosen solvent (e.g., water) to the test tube in small, measured
portions (e.g., 0.25 mL increments) up to a total volume of 0.75 mL.[13]

e Mixing: After each addition, cap the test tube and shake it vigorously for 1-2 minutes.[11][13]
A vortex mixer or sonicator can be used to ensure thorough mixing.[11]

o Observation: Visually inspect the solution for any undissolved solid particles. A clear solution
with no cloudiness or precipitate indicates that the compound has dissolved.[11]

o Classification:

[¢]

Soluble: If the compound dissolves completely after adding the total volume of solvent.

[¢]

Slightly Soluble: If only a portion of the compound dissolves.

[e]

Insoluble: If the compound does not visibly dissolve.[13]
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o Temperature Control: For precise measurements, ensure the temperature is controlled and
recorded, as solubility is temperature-dependent.[14]

Synthesis and Reactivity

Understanding the synthesis of N-Butyl-p-toluenesulfonamide provides insight into potential
impurities and reaction kinetics. A common method involves the reaction of p-toluenesulfonyl
chloride with n-butylamine.

n-Butylamine

p-Toluenesulfonyl Chloride

Reaction
(e.g., in Dichloromethane,
with base)

Byproduct
(e.g., Amine Hydrochloride)

N-Butyl-p-toluenesulfonamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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